Cas no 22597-21-3 (Cyclohexanol,3-methyl-, 1-acetate)

• Product Name: Cyclohexanol,3-methyl-, 1-acetate
• CAS No: 22597-21-3
• MF: C₉H₁₅O₂
• MW: 155.214203119278
• CID: 250954
• PubChem ID: 53425858
• Update Time: 2025-04-19

Cyclohexanol,3-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,3-methyl-, 1-acetate
• Cyclohexanol,3-methyl-, acetate (6CI,7CI,8CI,9CI)
• 2-(3-methylcyclohexyl)acetate
• DTXSID50699009
• 22597-21-3
• (3-Methylcyclohexyl)acetate

• Inchi： 1S/C9H16O2/c1-7-3-2-4-8(5-7)6-9(10)11/h7-8H,2-6H2,1H3,(H,10,11)/p-1
• InChI Key： AEWINPKFTZLDHZ-UHFFFAOYSA-M
• SMILES： [O-]C(CC1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 156.115
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.4